6-(2,4-Dimethylphenyl)-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O3/c1-12-7-8-16(13(2)11-12)25-14(3)15(4)26-17-18(22-20(25)26)23(5)21(28)24(19(17)27)9-10-29-6/h7-8,11H,9-10H2,1-6H3
• InChI Key: BJSYGUWJLXMUAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C)C)C
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol
• CAS No.: 878732-29-7

Description

6-(2,4-Dimethylphenyl)-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Selective Reactions

Research on bioinspired dicopper complexes with imidazole ligation has demonstrated their ability to catalyze the selective benzylic para-C-H activation of trimethylphenol under aerobic conditions. These findings open avenues for selective catalysis in organic synthesis, highlighting the potential of imidazole-containing compounds in facilitating chemical transformations (Prokofieva et al., 2008).

Luminescence Sensing

Lanthanide(III)-organic frameworks based on dimethylphenyl imidazole dicarboxylate have shown characteristic sharp emission bands, which are selectively sensitive to benzaldehyde derivatives. These properties make such frameworks promising as fluorescence sensors for detecting specific chemicals (Shi et al., 2015).

Photochromism

Dimers of certain imidazole derivatives exhibit photochromism, changing color upon irradiation. This property is of interest for the development of photoresponsive materials, which can have applications ranging from data storage to smart windows (Bai et al., 2010).

Anticancer Activity

Compounds with imidazole-based structures have been investigated for their potential anticancer activities. For example, derivatives have shown potent inhibitory activity against specific cancer cell lines and kinases, highlighting their therapeutic potential (Nepali et al., 2016).

Corrosion Inhibition

Thiazolidinedione derivatives, structurally related to imidazole, have been evaluated as corrosion inhibitors for mild steel in acidic solutions. Their efficiency highlights the potential of heterocyclic compounds in protecting metals from corrosion, which is crucial for industrial applications (Yadav et al., 2015).